Cas no 136778-39-7 (7-Goniofufurone)

• Product Name: 7-Goniofufurone
• CAS No: 136778-39-7
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 901407
• PubChem ID: 126236
• Update Time: 2024-02-28

7-Goniofufurone Chemical and Physical Properties

Names and Identifiers

• 7-goniofufurone
• (2R,3S,3aR,6aR)-3-hydroxy-2-(hydroxy-phenyl-methyl)-3,3a,6,6a-tetrahydro-2H-furo[4,5-b]furan-5-one
• 3,6-Anhydro-2-deoxy-7-C-phenylido-heptonic acid gamma-lactone, stereoisomer
• 7-epi-Goniofufurone
• ido-Heptonic acid, 3,6-anhydro-2-deoxy-7-C-phenyl-, gamma-lactone, stereoisomer
• Goniofufurone
• (2R,3S,3aR,6aR)-3-hydroxy-2-[hydroxy(phenyl)methyl]-3,3a,6,6a-tetrahydro-2H-furo[3,2-b]furan-5-one
• 136778-39-7
• 7-Goniofufurone

• Inchi： 1S/C13H14O5/c14-9-6-8-12(18-9)11(16)13(17-8)10(15)7-4-2-1-3-5-7/h1-5,8,10-13,15-16H,6H2/t8-,10?,11-,12+,13-/m1/s1
• InChI Key： OGSSCWFZICJOMO-SLIWXIDXSA-N
• SMILES： O1[C@H](C(C2C=CC=CC=2)O)[C@@H]([C@@H]2[C@H]1CC(=O)O2)O

Computed Properties

• Exact Mass: 250.08412354g/mol
• Monoisotopic Mass: 250.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans Furofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans